7-[2-(4-morpholinyl)ethyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 11-(2-morpholin-4-ylethyl)-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C14H16N6O2/c21-13-11-9-15-14-16-10-17-20(14)12(11)1-2-19(13)4-3-18-5-7-22-8-6-18/h1-2,9-10H,3-8H2
• InChI Key: BEHFGNGMPMKFPM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C=CC3=C(C2=O)C=NC4=NC=NN34
• Molecular Formula: C14H16N6O2
• Molecular Weight: 300.32 g/mol

Description

7-[2-(4-morpholinyl)ethyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). This compound has been widely used in scientific research to investigate the role of mGluR5 in various physiological and pathological processes.

Mechanism of Action

7-[2-(4-morpholinyl)ethyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one acts as a selective antagonist of mGluR5, which is a G protein-coupled receptor that is widely expressed in the central nervous system. By blocking the activity of mGluR5, this compound can modulate the release of various neurotransmitters, such as glutamate, dopamine, and GABA, and influence neuronal signaling and synaptic plasticity.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects in various animal models and in vitro systems. These effects include the modulation of synaptic plasticity, the regulation of neuroinflammation, and the reduction of oxidative stress and apoptosis.

Advantages and Limitations for Lab Experiments

7-[2-(4-morpholinyl)ethyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one has several advantages for laboratory experiments, including its high selectivity for mGluR5, its well-established synthesis method, and its ability to cross the blood-brain barrier. However, there are also some limitations to its use, such as its potential toxicity at high doses and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on 7-[2-(4-morpholinyl)ethyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one and its potential therapeutic applications. These include the investigation of its effects on other neurotransmitter systems, such as the serotonergic and cholinergic systems, the development of more potent and selective mGluR5 antagonists, and the exploration of its potential use in combination with other drugs or therapies. Additionally, further research is needed to better understand the mechanisms underlying the effects of this compound and to identify its potential side effects and toxicity in humans.
In conclusion, this compound is a selective antagonist of mGluR5 that has been widely used in scientific research to investigate the role of this receptor in various physiological and pathological processes. This compound has potential therapeutic applications in the treatment of several neurological and psychiatric disorders, and its effects and limitations have been extensively studied in laboratory experiments. Further research is needed to fully understand the mechanisms underlying its effects and to identify its potential use in clinical settings.

Scientific Research Applications

7-[2-(4-morpholinyl)ethyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one has been used extensively in scientific research to investigate the role of mGluR5 in various physiological and pathological processes. This compound has been shown to have potential therapeutic applications in the treatment of several neurological and psychiatric disorders, such as anxiety, depression, addiction, and autism spectrum disorders.